{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid

• IUPAC Name: 2-[1-(1,3-dioxoinden-2-ylidene)ethylsulfanyl]acetic acid
• InChI: InChI=1S/C13H10O4S/c1-7(18-6-10(14)15)11-12(16)8-4-2-3-5-9(8)13(11)17/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: HNCVMJRTLCWJID-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C(=O)C2=CC=CC=C2C1=O)SCC(=O)O
• Molecular Formula: C13H10O4S
• Molecular Weight: 262.28 g/mol

Description

{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid, also known as DTPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DTPA is a thiol-containing compound that can form complexes with various metals, making it an essential compound in the field of chemistry and biochemistry.

Mechanism of Action

{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid forms complexes with metals through its thiol and carboxylic acid groups. The metal complexes of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid are stable and can be easily excreted from the body. The ability of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid to form stable complexes with metals makes it an essential compound in the field of biochemistry.
Biochemical and Physiological Effects:
{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has been shown to have antioxidant properties and can scavenge free radicals in the body. {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has also been shown to have anti-inflammatory properties and can reduce inflammation in the body. The metal complexes of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid have been used in medical imaging to visualize the internal organs and tissues of the body.

Advantages and Limitations for Lab Experiments

{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has many advantages in lab experiments, such as its ability to form stable complexes with metals, its antioxidant and anti-inflammatory properties, and its potential applications in medical imaging and chelation therapy. However, {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid also has limitations, such as its complex synthesis method, and the potential for metal toxicity.

Future Directions

The future directions of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid research include the development of new synthesis methods to improve the yield and purity of the product. {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid research may also focus on the development of new metal complexes for medical imaging and chelation therapy. Additionally, {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid research may explore the potential of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid in the field of environmental chemistry to remove heavy metals from contaminated water.
Conclusion:
In conclusion, {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid is a thiol-containing compound that has gained significant attention in scientific research due to its potential applications in various fields. {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has been extensively used in scientific research due to its ability to form complexes with various metals. The metal complexes of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid have been used in various applications, such as in medical imaging, radiotherapy, and chelation therapy. {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has many advantages in lab experiments, such as its ability to form stable complexes with metals, its antioxidant and anti-inflammatory properties, and its potential applications in medical imaging and chelation therapy. However, {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid also has limitations, such as its complex synthesis method, and the potential for metal toxicity. The future directions of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid research include the development of new synthesis methods, the development of new metal complexes for medical imaging and chelation therapy, and exploring the potential of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid in the field of environmental chemistry.

Synthesis Methods

The synthesis of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid involves the reaction of 2-oxo-1,3-dithiolane with maleic anhydride. The reaction yields a product that can be further reacted with ethylenediamine to form {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid. The synthesis of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid is a complex process that requires careful monitoring of reaction conditions to obtain a high yield of the product.

Scientific Research Applications

{[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has been extensively used in scientific research due to its ability to form complexes with various metals. The metal complexes of {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid have been used in various applications, such as in medical imaging, radiotherapy, and chelation therapy. {[1-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)ethyl]thio}acetic acid has also been used in the field of environmental chemistry to remove heavy metals from contaminated water.